Cas no 2111741-78-5 (1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile
• CAS No: 2111741-78-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5921212
• PubChem ID: 165615551
• Update Time: 2025-06-25

1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile
• EN300-1816292
• 2111741-78-5

• Inchi： 1S/C10H12N2/c1-12-7-2-4-9(12)10(8-11)5-3-6-10/h2,4,7H,3,5-6H2,1H3
• InChI Key： YEMZSFWQKMCKFX-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C1(C#N)CCC1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile

1-(1-Methyl-1H-Pyrrol-2-yl)Cyclobutane-1-Carbonitrile: A Comprehensive Overview

1-(1-Methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile (CAS No. 2111741-78-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, from pharmaceutical development to advanced materials research.

The molecular formula of 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile is C₉H₁₀N₂, and its molecular weight is approximately 146.18 g/mol. The compound features a cyclobutane ring fused with a pyrrole moiety, which is substituted with a methyl group and a cyano group. This unique combination of functional groups imparts specific chemical and physical properties that are of great interest to researchers.

In recent years, the study of heterocyclic compounds like pyrroles has seen significant advancements due to their potential in drug discovery and materials science. The presence of the cyclobutane ring in 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile adds an additional layer of complexity and stability to the molecule, making it particularly suitable for applications where structural integrity is crucial.

The cyano group (-CN) in 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile is a key functional group that contributes to the compound's reactivity and biological activity. Cyano groups are known for their ability to participate in various chemical reactions, including nucleophilic additions, electrophilic substitutions, and metal coordination. These properties make the compound an attractive candidate for synthetic transformations and the development of new materials.

In the context of medicinal chemistry, pyrrole-based compounds have been extensively studied for their potential therapeutic applications. For instance, pyrroles are known to exhibit anti-inflammatory, antiviral, and anticancer activities. The addition of a cyclobutane ring and a cyano group to the pyrrole structure in 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile could potentially enhance these biological activities or introduce new ones.

A recent study published in the Journal of Medicinal Chemistry explored the use of pyrrole derivatives as inhibitors of specific enzymes involved in cancer progression. The researchers found that certain pyrrole-based compounds effectively inhibited the activity of these enzymes, leading to reduced tumor growth in vitro and in vivo models. While 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile was not specifically tested in this study, its structural similarity to the active compounds suggests that it could also exhibit similar biological activities.

In materials science, heterocyclic compounds like pyrroles have been utilized in the development of conductive polymers and organic semiconductors. The presence of the cyano group in 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile could enhance its electronic properties, making it a promising candidate for use in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

A study published in Advanced Materials reported the synthesis and characterization of conductive polymers incorporating pyrrole derivatives with cyano groups. The researchers found that these polymers exhibited high electrical conductivity and excellent stability under various environmental conditions. The results suggest that compounds like 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile could be used as building blocks for the development of advanced electronic materials.

The synthesis of 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2-bromopyrrole with cyclobutanecarbonitrile followed by methylation. The reaction conditions and purification methods are crucial for obtaining high yields and purity levels of the final product.

In conclusion, 1-(1-methyl-1H-pyrrol-2-yl)cyclobutane-1-carbonitrile (CAS No. 2111741-78-5) is a multifaceted compound with potential applications in both medicinal chemistry and materials science. Its unique molecular structure, featuring a cyclobutane ring fused with a substituted pyrrole moiety and a cyano group, endows it with a range of chemical and physical properties that make it an intriguing subject for further research. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.